3-chloro-4-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine

• IUPAC Name: 3-chloro-4-[[1-(oxan-2-ylmethyl)piperidin-4-yl]methoxy]pyridine
• InChI: InChI=1S/C17H25ClN2O2/c18-16-11-19-7-4-17(16)22-13-14-5-8-20(9-6-14)12-15-3-1-2-10-21-15/h4,7,11,14-15H,1-3,5-6,8-10,12-13H2
• InChI Key: TZFDBWINUPWYHU-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CN2CCC(CC2)COC3=C(C=NC=C3)Cl
• Molecular Formula: C17H25ClN2O2
• Molecular Weight: 324.8 g/mol

Description

The compound “3-chloro-4-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine” is a complex organic molecule. It is related to a class of compounds known as Glycine Transporter 1 (GlyT1) inhibitors. GlyT1 inhibitors are designed to enhance the inhibitory activity of GlyT1, a protein involved in the regulation of glycine levels in the brain. Glycine is an important coagonist of the NMDA receptor, and enhancing its function may improve the symptoms of certain neurological conditions, such as schizophrenia.

Synthesis Analysis

The synthesis of similar compounds often involves the introduction of heteroaromatic rings to enhance GlyT1 inhibitory activity. A process known as catalytic protodeboronation of alkyl boronic esters has been reported, which utilizes a radical approach. This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Molecular Structure Analysis

The molecular structure of “3-chloro-4-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine” is complex, featuring a pyridine ring attached to a piperidine ring via a methoxy bridge, with a chloro substituent on the pyridine ring and an oxan-2-ylmethyl substituent on the piperidine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its intricate structure. The introduction of heteroaromatic rings has been reported to increase GlyT1 inhibitory activity. Furthermore, the compound may undergo various reactions due to the presence of reactive functional groups, such as the chloro substituent on the pyridine ring and the oxan-2-ylmethyl substituent on the piperidine ring.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) cross-coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the coupling of aryl or vinyl boron compounds with organic halides or triflates. The success of SM coupling lies in its mild reaction conditions and functional group tolerance. Specifically, 3-chloro-4-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine serves as an organoboron reagent in this process. .

Protodeboronation in Total Synthesis

Protodeboronation is a valuable strategy in organic synthesis. By using less nucleophilic boron ate complexes, researchers can selectively remove boron groups from boronic esters. .

Design of Novel Benzoxazole Derivatives

Researchers have developed a straightforward synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid and 1,3-difluorobenzene. .

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with various proteins and enzymes

Mode of Action

Related compounds have been shown to interact with their targets through various mechanisms, such as catalytic protodeboronation and Suzuki–Miyaura coupling . These interactions can lead to changes in the target’s function and downstream effects.

Biochemical Pathways

Related compounds have been shown to participate in various biochemical processes, such as the suzuki–miyaura coupling reaction . This reaction involves the formation of carbon-carbon bonds, which can have significant downstream effects.

Result of Action

Related compounds have been shown to have various effects, such as antibacterial and antifungal activity

Action Environment

For example, the Suzuki–Miyaura coupling reaction is known to be influenced by the reaction conditions .

Future Directions

The future directions for research on “3-chloro-4-({1-[(oxan-2-yl)methyl]piperidin-4-yl}methoxy)pyridine” and similar compounds could involve further exploration of their potential as GlyT1 inhibitors. This could include more detailed studies on their synthesis, mechanism of action, and pharmacological properties. Additionally, research could focus on improving their pharmacokinetics profiles, including brain penetration.